BENGHE Validation & Comparative

Check Availability & Pricing

Verifying FAIR Compliance of Datasets
Submitted via COPO: A Comparative Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: CoPo 22
CAS No.: 606101-83-1
Cat. No.: B1623416
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring that datasets are
Findable, Accessible, Interoperable, and Reusable (FAIR) is paramount for the advancement of
scientific inquiry. The Collaborative Open Plant Omics (COPO) platform is a valuable tool
designed to facilitate the submission of FAIR data to public repositories.[1][2][3] This guide
provides a comprehensive comparison of methods to verify the FAIR compliance of datasets
submitted through COPO and introduces alternative platforms with similar goals.

The Role of COPO in Achieving FAIR Data

COPO acts as a metadata brokering platform, guiding researchers in annotating their datasets
with rich, standardized metadata before submission to public archives.[1][4] By enforcing
community-sanctioned standards and ontologies, COPO directly addresses the "Accessible"
and "Interoperable” tenets of the FAIR principles.[1][5] The platform's wizard-based submission
process simplifies the often complex task of metadata creation, thereby lowering the barrier to
producing FAIR datasets.[1]

Automated FAIR Assessment Tools
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Several automated tools are available to assess the FAIRness of a digital object, such as a
dataset, programmatically. These tools can be used to evaluate datasets submitted via COPO,

providing a quantitative measure of their compliance with the FAIR principles.

Tool

Description

Key Features

Output

F-UJdi

An open-source web
service that assesses
the FAIRness of
research data objects
based on the
FAIRSFAIR Data
Object Assessment
Metrics.[1][6]

- Evaluates based on
a persistent identifier
(e.g., DOI). - Provides
a score for each FAIR
principle. - Offers a
detailed report with
suggestions for

improvement.

JSON format with
detailed scoring and

logs.

FAIR-Checker

A web-based tool that
evaluates the
FAIRness of digital
resources by
leveraging semantic

web technologies.

- Checks for the use
of standard and
recognized ontologies.
- Provides
recommendations for
improving FAIRnNess. -
Can assess datasets,
software, and other

digital objects.

A web-based report
with scores and

improvement tips.

FAIR Evaluation
Services

A service that
evaluates the
FAIRness of a
resource against a
collection of "Maturity

Indicator Tests".

- Allows for
community-defined
collections of tests. -
Provides a
quantitative
assessment of
FAIRness. - Can be
used to test specific or

all FAIR principles.

JSON-LD formatted
results with persistent
identifiers for the

evaluation.

Experimental Protocol: Assessing a COPO-
submitted Dataset with F-UJI
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This protocol outlines the steps to assess the FAIR compliance of a dataset submitted to a

public repository via COPO using the F-UJI automated tool.

Objective: To obtain a quantitative assessment of the FAIRness of a dataset.

Materials:

A persistent identifier (e.g., DOI, Accession Number) for the dataset submitted through
COPO.

A web browser with an internet connection.

Procedure:

Navigate to the F-UJI Web Interface: Open a web browser and go to the F-UJI tool's website.

Enter the Persistent Identifier: Locate the input field for the persistent identifier. Copy and
paste the DOI or other persistent identifier of the COPO-submitted dataset into this field.

Initiate the Assessment: Click the "Assess" or equivalent button to start the evaluation
process. F-UJI will then retrieve the metadata associated with the identifier and run a series
of automated tests based on the FAIRSFAIR metrics.

Review the Results: Once the assessment is complete, F-UJI will display a summary of the
results, typically including an overall FAIR score and individual scores for Findability,
Accessibility, Interoperability, and Reusability.

Analyze the Detailed Report: For a more in-depth understanding, navigate to the detailed
report. This report will provide a breakdown of each metric tested, the outcome of the test,
and the evidence used for the assessment.

Identify Areas for Improvement: The detailed report will highlight any failed tests and provide
suggestions for improving the FAIRness of the dataset. This information can be used to
refine metadata and data submission practices for future datasets.

Alternative Platforms for FAIR Data Submission
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While COPO is a powerful tool, several other platforms also support the creation and

submission of FAIR data.

Platform

Description

Key Features

CEDAR (Center for Expanded

Data Annotation and Retrieval)

A platform that allows users to
create and use metadata
templates to ensure the
submission of complete and

standardized metadata.[7]

- Focus on creating rich,
machine-readable metadata. -
Library of templates for various
experimental types. - Supports
the use of controlled

vocabularies and ontologies.

Dendro

An open-source research data
management platform that
supports collaborative data
storage, description, and
deposit.[1][8]

- Consolidates the entire
research data management
workflow. - Automatic DOI
attribution. - Faceted search

for datasets.

Comparative Overview

Feature

COoPO

CEDAR

Dendro

Primary Function

Metadata brokering

and data submission

Metadata template

creation and authoring

Collaborative research

data management

Metadata Approach

Wizard-based

metadata annotation

Template-based

metadata creation

Collaborative

metadata description

FAIR Principle Focus

Accessibility,

Interoperability

Findability,
Interoperability,

Reusability

Findability,
Accessibility

Repository Integration

Broad integration with
public repositories
(e.g., ENA)

Can be used with

various repositories

Exports to multiple
repository platforms
(e.g., Zenodo, CKAN)

User Interface

Guided wizards for

submission

Template creation and

filling interface

Project-based
collaborative

workspace
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Visualizing the FAIR Verification Workflow

The following diagrams illustrate the key processes involved in submitting and verifying the
FAIR compliance of datasets.

Researcher's Domain Public Repository FAIR Verification

Submits data and = Retrieves dataset 5
annotates metadata COPO Platform Brokers submission | Public Data using PID | Automated FAIR FAIR Compliance
Repository (e.g., ENA) Assessment Tool (e.g., F-UJI) Report

Researcher with Dataset

Click to download full resolution via product page

FAIR Data Submission and Verification Workflow.

Data Submission Platforms

DD
NG LG

Accessible Findable Interoperable Reusable

Click to download full resolution via product page

Relationship between Platforms and FAIR Principles.

Conclusion

Verifying the FAIR compliance of datasets is a critical step in the research data lifecycle. While
platforms like COPO are instrumental in guiding researchers toward creating FAIR data, the
use of automated assessment tools provides a necessary, objective verification of these efforts.
By understanding the capabilities of COPOQO, its alternatives, and the available assessment
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tools, researchers, scientists, and drug development professionals can enhance the value and
impact of their research data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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